Cas no 1459168-68-3 (4,9-Dibromo-2,7-bis(2-hexyldecyl)benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetraone)

• Product Name: 4,9-Dibromo-2,7-bis(2-hexyldecyl)benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetraone
• CAS No: 1459168-68-3
• MF: C₄₆H₆₈Br₂N₂O₄
• MW: 872.851132392883
• CID: 3036347
• PubChem ID: 122224451
• Update Time: 2025-04-21

4,9-Dibromo-2,7-bis(2-hexyldecyl)benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetraone Chemical and Physical Properties

Names and Identifiers

• 4,9-Dibromo-2,7-bis(2-hexyldecyl)benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetraone
• 2,6-Dibromonaphthalene-1,4,5,8-tetracarboxylic acid N,N′-bis(2-hexyldecyl) bisimide
• G83781
• HS-3026
• NDI610-2Br
• 1459168-68-3
• 4,9-Dibromo-2,7-bis(2-hexyldecyl)benzo[lmn][3,8]
• 4,9-Dibromo-2,7-bis(2-hexyldecyl)benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetrone
• 2,9-dibromo-6,13-bis(2-hexyldecyl)-6,13-diazatetracyclo[6.6.2.04,16.011,15]hexadeca-1,3,8,10,15-pentaene-5,7,12,14-tetrone
• Benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetrone, 4,9-dibromo-2,7-bis(2-hexyldecyl)-
• 2,9-dibromo-6,13-bis(2-hexyldecyl)-6,13-diazatetracyclo[6.6.2.0?,(1)?.0(1)(1),(1)?]hexadeca-1,3,8(16),9,11(15)-pentaene-5,7,12,14-tetrone
• 891-417-4
• 4,9-Dibromo-2,7-bis(2-hexyldecyl)benzo(lmn)(3,8)phenanthroline-1,3,6,8(2H,7H)-tetraone

• Inchi： 1S/C46H68Br2N2O4/c1-5-9-13-17-19-23-27-33(25-21-15-11-7-3)31-49-43(51)35-29-38(48)42-40-36(30-37(47)41(39(35)40)45(49)53)44(52)50(46(42)54)32-34(26-22-16-12-8-4)28-24-20-18-14-10-6-2/h29-30,33-34H,5-28,31-32H2,1-4H3
• InChI Key： MBCCXMJGNFCYKE-UHFFFAOYSA-N
• SMILES： BrC1C=C2C(N(C(C3C(=CC4C(N(C(C=1C=4C=32)=O)CC(CCCCCC)CCCCCCCC)=O)Br)=O)CC(CCCCCC)CCCCCCCC)=O

Computed Properties

• Exact Mass: 872.35253g/mol
• Monoisotopic Mass: 870.35458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 54
• Rotatable Bond Count: 28
• Complexity: 1080
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 17.4
• Topological Polar Surface Area: 74.8Ų

4,9-Dibromo-2,7-bis(2-hexyldecyl)benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetraone Security Information

• Hazardous Material transportation number：NONH for all modes of transport